Cas no 2161283-03-8 (2-chloro-4-fluoropyrimidin-5-amine)

• Product Name: 2-chloro-4-fluoropyrimidin-5-amine
• CAS No: 2161283-03-8
• MF: C₄H₃ClFN₃
• MW: 147.538122415543
• CID: 6596480
• PubChem ID: 165506326
• Update Time: 2024-01-03

2-chloro-4-fluoropyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoropyrimidin-5-amine
• 5-Pyrimidinamine, 2-chloro-4-fluoro-
• EN300-1296044
• 2161283-03-8

• Inchi： 1S/C4H3ClFN3/c5-4-8-1-2(7)3(6)9-4/h1H,7H2
• InChI Key： FWPRKWQUNUASLL-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=C(N)C(F)=N1

Computed Properties

• Exact Mass: 146.9999530g/mol
• Monoisotopic Mass: 146.9999530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.564±0.06 g/cm3(Predicted)
• Boiling Point: 318.5±22.0 °C(Predicted)
• pka: -1.17±0.29(Predicted)